Cas no 109220-81-7 (4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline)

• Product Name: 4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
• CAS No: 109220-81-7
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 233450
• PubChem ID: 746457
• Update Time: 2025-08-05

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)aniline
• 4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
• 4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
• Benzenamine,4-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-
• 3-< 4-Amino-phenyl> -4.5-pentamethylen-1.2.4-triazol
• 4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-aniline
• AC1LF3X4
• AC1Q51V9
• ACMC-1BSRU
• ChemDiv1_022418
• Oprea1_781679
• EU-0072783
• CS-0218890
• HMS650K22
• SR-01000081468-1
• F0784-0143
• DTXSID00353609
• Z55729707
• AKOS000115433
• SR-01000081468
• EN300-02393
• 109220-81-7
• 4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline

• Inchi： 1S/C13H16N4/c14-11-7-5-10(6-8-11)13-16-15-12-4-2-1-3-9-17(12)13/h5-8H,1-4,9,14H2
• InChI Key： IDZQVFCQHCCFCF-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC(=CC=3)N)=NN=C1CCCCC2

Computed Properties

• Exact Mass: 228.13768
• Monoisotopic Mass: 228.137497
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7
• XLogP3: 1.5

Experimental Properties

• Density: 1.31
• Boiling Point: 474.2°Cat760mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.697
• PSA: 56.73
• LogP: 2.83490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles